Cas no 128979-26-0 (1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one)

128979-26-0 structure
Product name:1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one
1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- ETHANONE,1-(1-METHYL-1H-1,2,3-TRIAZOL-4-YL)-
- 1-(1-methyltriazol-4-yl)ethanone
- Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)- (9CI)
- 1-(1-METHYL-1,2,3-TRIAZOL-4-YL)ETHANONE
- 128979-26-0
- DTXSID60443919
- Z1216849088
- 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one
- AKOS022902706
- EN300-244546
- SCHEMBL3404701
- DS-019604
- 1-(1-methyl-1h-1,2,3-triazol-4-yl)ethanone
- Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)-
-
- MDL: MFCD18829131
- Inchi: InChI=1S/C5H7N3O/c1-4(9)5-3-8(2)7-6-5/h3H,1-2H3
- InChI Key: CXWKYVZGMHELSR-UHFFFAOYSA-N
- SMILES: CC(=O)C1=CN(C)N=N1
Computed Properties
- Exact Mass: 125.05901
- Monoisotopic Mass: 125.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.8Ų
- XLogP3: -0.3
Experimental Properties
- PSA: 47.78
1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-244546-5.0g |
1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one |
128979-26-0 | 95% | 5.0g |
$2816.0 | 2024-06-19 | |
Enamine | EN300-244546-0.25g |
1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one |
128979-26-0 | 95% | 0.25g |
$481.0 | 2024-06-19 | |
Enamine | EN300-244546-0.05g |
1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one |
128979-26-0 | 95% | 0.05g |
$226.0 | 2024-06-19 | |
Enamine | EN300-244546-10.0g |
1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one |
128979-26-0 | 95% | 10.0g |
$4176.0 | 2024-06-19 | |
Chemenu | CM492997-1g |
1-(1-Methyl-1H-1,2,3-triazol-4-yl)ethanone |
128979-26-0 | 97% | 1g |
$1386 | 2024-08-02 | |
Aaron | AR000ZF6-500mg |
Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)- |
128979-26-0 | 95% | 500mg |
$1068.00 | 2025-01-21 | |
Aaron | AR000ZF6-2.5g |
Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)- |
128979-26-0 | 95% | 2.5g |
$2642.00 | 2025-01-21 | |
Aaron | AR000ZF6-5g |
Ethanone, 1-(1-methyl-1H-1,2,3-triazol-4-yl)- |
128979-26-0 | 95% | 5g |
$3897.00 | 2025-01-21 | |
A2B Chem LLC | AA44806-500mg |
1-(1-Methyl-1H-1,2,3-triazol-4-yl)ethanone |
128979-26-0 | 95% | 500mg |
$833.00 | 2024-04-20 | |
A2B Chem LLC | AA44806-1g |
1-(1-Methyl-1H-1,2,3-triazol-4-yl)ethanone |
128979-26-0 | 95% | 1g |
$1058.00 | 2024-04-20 |
1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one Related Literature
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2. Wide channel dielectrophoresis-based particle exchanger with electrophoretic diffusion compensationRaphaël Tornay,Thomas Braschler,Philippe Renaud Lab Chip, 2009,9, 657-660
-
Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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